5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

• IUPAC Name: 5-methyl-7-pyridin-3-yl-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C12H12N6O/c1-7-9(11(13)19)10(8-3-2-4-14-5-8)18-12(17-7)15-6-16-18/h2-6,10H,1H3,(H2,13,19)(H,15,16,17)
• InChI Key: DGTNECAYQHOIFZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=NC=N2)N1)C3=CN=CC=C3)C(=O)N
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol

Description

The compound “5-Methyl-7-(3-pyridinyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide” is a small molecule featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. It is part of a new set of molecules that have been designed and synthesized as novel CDK2 targeting compounds.

Synthesis Analysis

The synthesis of similar compounds involves reactions of 3,5-diamino-1,2,4-triazole with variously substituted 1-aryl-1,3-butanediones and 1-aryl-2-buten-1-ones. This process results in the formation of 7-aryl-5-methyl- and 5-aryl-7-methyl-2-amino-triazolo pyrimidines.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The compound has shown superior cytotoxic activities against MCF-7 and HCT-116 with IC 50 range (45–97 nM) and (6–99 nM), respectively, and moderate activity against HepG-2 with IC 50 range of (48–90 nM) compared to sorafenib (IC 50: 144, 176 and 19 nM, respectively).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 150.1380. More specific physical and chemical properties of the compound are not available in the retrieved papers.

Mechanism of Action

Target of Action

The primary target of this compound is CDK2 (Cyclin-Dependent Kinase 2) . CDK2 is a crucial protein in cell cycle regulation and is an appealing target for cancer treatment that selectively targets tumor cells .

Mode of Action

The compound interacts with CDK2, inhibiting its activity . This inhibition disrupts the normal cell cycle progression, leading to the cessation of cell division and growth .

Biochemical Pathways

The compound’s action primarily affects the cell cycle regulation pathway . By inhibiting CDK2, it disrupts the transition from the G1 phase to the S phase of the cell cycle, thereby halting cell proliferation .

Result of Action

The compound’s action results in significant inhibition of cell growth. It has shown superior cytotoxic activities against various cell lines, including MCF-7 and HCT-116 . It also induces apoptosis within cells .

Future Directions

The compound has shown promising results as a CDK2 inhibitor, making it an appealing target for cancer treatment. Future research could focus on further investigations of its cytotoxic activities and potential as a cancer treatment.